Cas no 1805279-54-2 (2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile)
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile
-
- Inchi: 1S/C9H8F2N2/c1-6-3-5-13-8(9(10)11)7(6)2-4-12/h3,5,9H,2H2,1H3
- InChI Key: YAYOBVZNOYVIQO-UHFFFAOYSA-N
- SMILES: FC(C1C(CC#N)=C(C)C=CN=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 209
- XLogP3: 1.5
- Topological Polar Surface Area: 36.7
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029076008-250mg |
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile |
1805279-54-2 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029076008-500mg |
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile |
1805279-54-2 | 97% | 500mg |
$782.40 | 2022-04-01 | |
| Alichem | A029076008-1g |
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile |
1805279-54-2 | 97% | 1g |
$1,564.50 | 2022-04-01 |
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile
Introduction to 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile (CAS No. 1805279-54-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805279-54-2, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its broad spectrum of biological activities and pharmaceutical applications. The presence of both a difluoromethyl group and an acetonitrile moiety in its molecular framework endows it with distinct chemical properties that make it a valuable building block for the synthesis of novel bioactive molecules.
The difluoromethyl group, characterized by its electron-withdrawing nature, plays a crucial role in modulating the electronic properties of adjacent functional groups, thereby influencing the binding affinity and metabolic stability of drug candidates. In contrast, the acetonitrile substituent contributes to the compound's solubility in polar solvents and serves as a versatile handle for further chemical modifications. These structural attributes have positioned 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile as a key intermediate in the development of small-molecule inhibitors, ligands for enzyme targeting, and probes for biochemical assays.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design, owing to their ability to enhance pharmacokinetic profiles such as bioavailability, metabolic stability, and cell membrane permeability. The incorporation of fluorine atoms into drug molecules has been extensively studied, with numerous examples demonstrating improved therapeutic efficacy compared to their non-fluorinated counterparts. In this context, 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile emerges as a promising scaffold for generating fluorinated derivatives with enhanced biological activity.
One notable application of this compound is in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinases are enzymes that play a central role in signal transduction pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the acetonitrile group and the electronic influence of the difluoromethyl moiety, researchers have developed novel kinase inhibitors that exhibit high selectivity and potency. For instance, recent studies have demonstrated that derivatives of 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile can effectively inhibit aberrant signaling pathways involved in tumor growth and progression.
Moreover, the compound has found utility in the development of probes for biochemical research. The pyridine core serves as an excellent platform for designing molecules that can interact with specific biological targets, such as enzymes and receptors. By modifying the substituents on the pyridine ring, chemists can fine-tune the binding properties of these probes to achieve high specificity. This has enabled researchers to gain deeper insights into cellular processes and explore new therapeutic strategies.
The versatility of 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile also extends to its role as a precursor in synthetic chemistry. The presence of both reactive sites—the nitrile group and the pyridine ring—allows for diverse functionalization strategies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at specific positions on the pyridine ring, expanding the structural diversity of derived compounds. Such synthetic flexibility has made this compound an indispensable tool for medicinal chemists seeking to explore new chemical space.
In conclusion, 2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile (CAS No. 1805279-54-2) represents a significant advancement in synthetic and medicinal chemistry. Its unique structural features enable it to serve as a versatile intermediate for developing novel bioactive molecules with potential applications across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly important role in drug discovery and biochemical research.
1805279-54-2 (2-(Difluoromethyl)-4-methylpyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)